potassium pentabromonitrosyliridate

• CAS No.: 16073-47-5
• Molecular Formula: Br5IrK2NO
• Molecular Weight: 699.9397
• Synonyms: potassium pentabromonitrosyliridate

Description

Potassium pentabromonitrosyliridate (CAS: 16073-47-5; EC: 240-222-7) is a coordination complex featuring iridium as the central metal atom. Its structure comprises a nitrosyl ligand (NO) and five bromine atoms coordinated to iridium in a pentabromonitrosyliridate anion, balanced by a potassium cation. This compound is registered under the European Union’s regulatory framework, with documentation dated May 31, 2018 .

Comparison with Similar Compounds

Table 1: Comparative Overview of Potassium Salts

Compound Name	CAS Number	EC Number	Registration Date
Potassium pentabromonitrosyliridate	16073-47-5	240-222-7	31/05/2018
Potassium pentachlorophenolate	7778-73-6	231-911-3	31/05/2018
Potassium periodate	7790-21-8	232-196-0	31/05/2018
Potassium perrhenate	10466-65-6	233-953-8	31/05/2018
Potassium octanoate	764-71-6	212-130-7	31/05/2018

Key Observations:

Structural Diversity: this compound is distinct as a transition metal complex, whereas others like potassium octanoate (a carboxylate) and potassium periodate (an oxyanion salt) lack metal-ligand coordination . Potassium pentachlorophenolate contains a phenolic anion, contrasting with the nitrosyliridate anion’s bromine-rich coordination sphere .

Regulatory and Industrial Context :

• All listed compounds share the same registration date (May 31, 2018), suggesting simultaneous regulatory updates rather than functional similarities .
• Potassium perrhenate (containing rhenium) and potassium periodate (iodine-based) are often used in oxidation reactions, unlike nitrosyliridate complexes, which are typically explored for catalytic applications .

Functional Implications: The presence of bromine and nitrosyl ligands in this compound likely enhances its stability and electron-transfer capabilities compared to simpler salts like potassium octanoate . In contrast, potassium pentachlorophenolate’s chlorinated aromatic structure suggests utility as a biocide or preservative, diverging from the inorganic reactivity of nitrosyliridates .

Limitations of Available Data

The provided evidence lacks detailed physicochemical properties (e.g., solubility, thermal stability) or spectroscopic data for this compound and its analogues. Comparative studies on reactivity, catalytic efficiency, or electronic structure would require additional experimental or literature-based research beyond the administrative identifiers listed here.